Cas no 78679-16-0 (1,4,5-trimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one)

1,4,5-trimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one structure
78679-16-0 structure
Product Name:1,4,5-trimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one
CAS No:78679-16-0
MF:C12H16N2O
MW:204.268242835999
CID:1792982
PubChem ID:3061121
Update Time:2025-04-21

1,4,5-trimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,4,5-trimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one
    • 2H-1,5-benzodiazepin-2-one, 1,3,4,5-tetrahydro-1,4,5-trimethyl-
    • 1,2,5-trimethyl-2,3-dihydro-1,5-benzodiazepin-4-one
    • STK676304
    • DTXSID80999943
    • BRN 5541166
    • CHEMBL4556179
    • 1,3,4,5-Tetrahydro-1,4,5-trimethyl-2H-1,5-benzodiazepin-2-one
    • 1,4,5-TRIMETHYL-2,3,4,5-TETRAHYDRO-1H-1,5-BENZODIAZEPIN-2-ONE
    • 78679-16-0
    • AKOS005594214
    • Inchi: 1S/C12H16N2O/c1-9-8-12(15)14(3)11-7-5-4-6-10(11)13(9)2/h4-7,9H,8H2,1-3H3
    • InChI Key: XFVPEPYIFNNMHP-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)N(C)C2C=CC=CC=2N1C

Computed Properties

  • Exact Mass: 204.126263138g/mol
  • Monoisotopic Mass: 204.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 23.6Ų
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